Cas no 150225-47-1 (2-Methoxy-N-(4-(trifluoromethyl)phenyl)benzamide)

2-Methoxy-N-(4-(trifluoromethyl)phenyl)benzamide structure
150225-47-1 structure
Product Name:2-Methoxy-N-(4-(trifluoromethyl)phenyl)benzamide
CAS No:150225-47-1
MF:C15H12F3NO2
MW:295.256494522095
MDL:MFCD04378194
CID:854934
PubChem ID:966908
Update Time:2025-04-19

2-Methoxy-N-(4-(trifluoromethyl)phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-N-(4-(trifluoromethyl)phenyl)benzamide
    • 2-Methoxy-N-[4-(trifluoromethyl)phenyl]benzamide
    • AC1LJ21Q
    • Ambcb7818128
    • CTK8D3800
    • MolPort-002-126-431
    • N-(4-(TRIFLUOROMETHYL)PHENYL)-2-METHOXYBENZAMIDE
    • SureCN4431610
    • SCHEMBL4431610
    • SR-01000278241-1
    • CS-0324312
    • Benzamide, 2-methoxy-N-[4-(trifluoromethyl)phenyl]-
    • 150225-47-1
    • AKOS000374082
    • AS-68947
    • DTXSID40359509
    • SR-01000278241
    • STL118718
    • BWQPMWNSLVMCLS-UHFFFAOYSA-N
    • MDL: MFCD04378194
    • Inchi: 1S/C15H12F3NO2/c1-21-13-5-3-2-4-12(13)14(20)19-11-8-6-10(7-9-11)15(16,17)18/h2-9H,1H3,(H,19,20)
    • InChI Key: BWQPMWNSLVMCLS-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(C1C=CC=CC=1OC)=O)(F)F

Computed Properties

  • Exact Mass: 295.08201311g/mol
  • Monoisotopic Mass: 295.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 312.1±42.0 °C at 760 mmHg
  • Flash Point: 142.6±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methoxy-N-(4-(trifluoromethyl)phenyl)benzamide Security Information

2-Methoxy-N-(4-(trifluoromethyl)phenyl)benzamide Pricemore >>

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